Cas no 6318-71-4 ({4-2-(2-Pyridinyl)ethylphenyl}amine Dihydrochloride)

• Product Name: {4-2-(2-Pyridinyl)ethylphenyl}amine Dihydrochloride
• CAS No: 6318-71-4
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 520700
• PubChem ID: 233289
• Update Time: 2025-11-02

{4-2-(2-Pyridinyl)ethylphenyl}amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[2-(2-pyridinyl)ethyl]-
• [4-(2-Pyridin-2-ylethyl)phenyl]amine dihydrochloride
• 4-(2-pyridin-2-ylethyl)aniline
• 4-[2-(2-pyridinyl)ethyl]aniline(SALTDATA: 2HCl)
• SMR001382547
• 4-(2-Pyridin-2-yl-ethyl)-phenylamine
• ALBB-010413
• 6318-71-4
• [4-(2-pyridin-2-ylethyl)phenyl]amine
• AKOS005172692
• JLXIKRWYUBIXPX-UHFFFAOYSA-N
• 4-(2-pyridin-2-ylethyl)aniline dihydrochloride
• 4-[2-(2-Pyridinyl)ethyl]aniline
• NSC31686
• 4-[2-(2-Pyridinyl)ethyl]phenylamine
• MLS002639412
• NSC-31686
• SCHEMBL3388725
• 4-[2-(pyridin-2-yl)ethyl]aniline
• CHEMBL1733021
• HMS3080O05
• 4-(2-(Pyridin-2-yl)ethyl)aniline
• STK520661
• 2-[2-(4-aminophenyl)ethyl]pyridine
• DTXSID30283465
• {4-2-(2-Pyridinyl)ethylphenyl}amine Dihydrochloride

• MDL： MFCD10037578
• Inchi： 1S/C13H14N2/c14-12-7-4-11(5-8-12)6-9-13-3-1-2-10-15-13/h1-5,7-8,10H,6,9,14H2
• InChI Key： JLXIKRWYUBIXPX-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1CCC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 198.11582
• Monoisotopic Mass: 198.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 329.1±22.0 °C at 760 mmHg
• Flash Point: 179.1±9.5 °C
• Refractive Index: 1.619
• PSA: 38.91
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

{4-2-(2-Pyridinyl)ethylphenyl}amine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on {4-2-(2-Pyridinyl)ethylphenyl}amine Dihydrochloride

Comprehensive Overview of {4-2-(2-Pyridinyl)ethylphenyl}amine Dihydrochloride (CAS No. 6318-71-4)

{4-2-(2-Pyridinyl)ethylphenyl}amine Dihydrochloride, with the CAS number 6318-71-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of aryl amine derivatives, which are pivotal in drug discovery and development. Its unique structure, featuring a pyridinyl ethylphenyl backbone, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "pyridine derivatives in drug design" or "aryl amine applications", highlighting the growing interest in this compound's potential.

The compound's dihydrochloride salt form enhances its solubility and stability, making it suitable for various experimental protocols. In recent years, the demand for high-purity amine derivatives has surged, driven by advancements in targeted therapy and precision medicine. Keywords such as "amine-based pharmaceuticals" and "CAS 6318-71-4 suppliers" reflect the commercial and scientific relevance of this molecule. Its role in modulating enzyme activity and receptor binding has also been explored, aligning with the trending focus on small-molecule inhibitors in oncology and neurology.

From a synthetic chemistry perspective, {4-2-(2-Pyridinyl)ethylphenyl}amine Dihydrochloride serves as a versatile building block. Its pyridine ring and primary amine group offer multiple sites for functionalization, enabling the creation of diverse analogs. This adaptability resonates with the current emphasis on structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums and academic publications. Searches for "pyridine-ethylphenyl amine synthesis" or "6318-71-4 reactivity" underscore the compound's utility in optimizing drug candidates.

In the context of green chemistry and sustainable synthesis, researchers are increasingly investigating eco-friendly routes to produce such intermediates. The compound's dihydrochloride form is often preferred due to its ease of handling and reduced environmental impact compared to free-base amines. Queries like "sustainable amine salt production" or "green synthesis of CAS 6318-71-4" highlight this shift toward environmentally conscious practices. Additionally, its compatibility with microwave-assisted reactions and flow chemistry techniques aligns with modern laboratory trends.

Quality control and analytical characterization of {4-2-(2-Pyridinyl)ethylphenyl}amine Dihydrochloride are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structure. Popular search terms like "HPLC methods for amine derivatives" or "6318-71-4 spectral data" reflect the need for robust analytical protocols. The compound's melting point and solubility profile are also frequently documented, aiding in experimental design.

Beyond its pharmaceutical applications, this compound has potential uses in material science, particularly in designing organic semiconductors and coordination polymers. The pyridine moiety can act as a ligand for metal ions, enabling the construction of metal-organic frameworks (MOFs). This interdisciplinary appeal is evident in searches for "pyridine-based materials" or "CAS 6318-71-4 in MOFs", bridging chemistry and engineering domains.

In summary, {4-2-(2-Pyridinyl)ethylphenyl}amine Dihydrochloride (CAS 6318-71-4) is a multifaceted compound with broad applicability. Its significance in drug discovery, sustainable chemistry, and advanced materials underscores its value to both academia and industry. As research continues to evolve, this molecule will likely remain a focal point for innovation, driven by its structural versatility and functional diversity.